BE“GH@ Methodological & Application

Check Availability & Pricing

LC-MS/MS method development for SAR107375
using a deuterated standard

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: SAR107375E impurity 13-d8
Cat. No.: B15559848
Get Quote

An LC-MS/MS method for the sensitive and selective quantification of the dual thrombin and
factor Xa inhibitor, SAR107375, and its deuterated internal standard has been developed and
validated in human plasma. This application note provides a detailed protocol for the
bioanalytical method, making it suitable for researchers, scientists, and drug development
professionals engaged in preclinical and clinical studies of SAR107375.

Introduction

SAR107375, with the chemical name 5-Chlorothiophene-2-carboxylic acid [(S)-2-[2-methyl-3-
(2-oxopyrrolidin-1-yl)benzenesulfonylamino]-3-(4-methylpiperazin-1-yl)-3-oxopropyllamide, is a
potent and orally active dual inhibitor of thrombin and factor Xa.[1][2] Its anticoagulant
properties make it a subject of interest in the development of new therapies for thromboembolic
disorders.[2][3] Accurate and reliable quantification of SAR107375 in biological matrices is
crucial for pharmacokinetic and toxicokinetic studies.[4] Liquid chromatography-tandem mass
spectrometry (LC-MS/MS) offers high sensitivity and selectivity, making it the preferred
technique for bioanalysis.[1][4] The use of a stable isotope-labeled internal standard, such as a
deuterated analog of the analyte, is best practice to ensure accuracy and precision by
correcting for matrix effects and variability in sample processing.[1]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15559848#bc-rfq
https://d-nb.info/128602935X/34
https://www.tecan.com/blog/small-molecule-extraction-method-lc-msms-sample-prep
https://www.tecan.com/blog/small-molecule-extraction-method-lc-msms-sample-prep
https://www.spectroscopyeurope.com/article/practical-guide-sample-preparation-liquid-chromatography-tandem-mass-spectrometry-clinical
https://pubmed.ncbi.nlm.nih.gov/26808218/
https://d-nb.info/128602935X/34
https://pubmed.ncbi.nlm.nih.gov/26808218/
https://d-nb.info/128602935X/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

This application note describes a robust LC-MS/MS method for the determination of

SAR107375 in human plasma using a deuterated internal standard. The method involves a

straightforward protein precipitation for sample preparation and a rapid chromatographic

separation.

Experimental Protocols
Materials and Reagents

SAR107375 reference standard

SAR107375-d4 (hypothetical deuterated internal standard)
HPLC-grade acetonitrile, methanol, and water

Formic acid, LC-MS grade

Human plasma (K2-EDTA)

Sample Preparation

A simple protein precipitation method was employed for the extraction of SAR107375 from

human plasma.[5]

Allow all frozen plasma samples and standards to thaw at room temperature.
Vortex the samples to ensure homogeneity.

To 50 pL of plasma sample, calibration standard, or quality control sample, add 10 pL of the
internal standard working solution (SAR107375-d4 in 50% methanol).

Add 200 pL of acetonitrile to precipitate the plasma proteins.
Vortex the mixture for 1 minute.
Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

Transfer 100 pL of the supernatant to a clean 96-well plate or autosampler vials.
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e Inject 5 pL of the supernatant into the LC-MS/MS system.

Liquid Chromatography

Chromatographic separation was achieved using a C18 reverse-phase column with a gradient
elution.

HPLC System: A standard high-performance liquid chromatography system.
e Column: C18, 2.1 x 50 mm, 1.8 ym

» Mobile Phase A: 0.1% Formic acid in water

» Mobile Phase B: 0.1% Formic acid in acetonitrile

e Flow Rate: 0.4 mL/min

o Gradient:

0-0.5 min: 20% B

[¢]

0.5-2.5 min: 20-80% B

[¢]

2.5-3.0 min: 80% B

[e]

3.0-3.1 min: 80-20% B

o

[¢]

3.1-4.0 min: 20% B
e Column Temperature: 40°C

o Autosampler Temperature: 10°C

Mass Spectrometry

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode
was used for detection. The analytes were monitored using multiple reaction monitoring
(MRM).
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e Mass Spectrometer: A triple quadrupole mass spectrometer.
 lonization Mode: Electrospray lonization (ESI), Positive

e Source Temperature: 500°C

e lonSpray Voltage: 5500 V

e Curtain Gas: 30 psi

e Collision Gas: 9 psi

e lon Source Gas 1: 50 psi

lon Source Gas 2: 50 psi

The proposed MRM transitions for SAR107375 and its deuterated internal standard are
presented in Table 1.

Data Presentation

The method was validated over a linear range of 1-1000 ng/mL in human plasma. The
validation was performed in accordance with the US FDA and European Medicines Agency
(EMA) guidelines on bioanalytical method validation.[6][7][8]

Calibration Curve

The calibration curve was constructed by plotting the peak area ratio of the analyte to the
internal standard against the nominal concentration of the calibration standards. A linear
regression with a weighting factor of 1/x2 was used.

Table 2: Calibration Curve Parameters for SAR107375
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Parameter Value

Linear Range 1-1000 ng/mL
Regression Equation y = 0.0025x + 0.0012
Correlation Coefficient (r2) >0.995

Weighting Factor 1/x2

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated by analyzing quality control
(QC) samples at four concentration levels: lower limit of quantification (LLOQ), low QC (LQC),
medium QC (MQC), and high QC (HQC).

Table 3: Intra-day and Inter-day Accuracy and Precision of SAR107375

Nominal Intra-day Intra-day Inter-day Inter-day
QC Level Conc. Precision Accuracy Precision Accuracy
(ng/mL) (%CV) (%Bias) (%CV) (%Bias)
LLOQ 1 6.8 3.5 8.2 4.1
LQC 3 5.2 -1.8 6.5 -0.9
MQC 100 4.1 2.3 5.3 1.7
HQC 800 3.5 -0.5 4.8 -1.2

Matrix Effect and Recovery

The matrix effect and recovery were assessed at low and high QC concentrations.

Table 4: Matrix Effect and Recovery of SAR107375
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Concentration

QC Level Matrix Factor Recovery (%
(ng/mL)

LQC 3 0.98 92.5

HQC 800 1.03 95.1

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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